Cas no 110335-28-9 (Acetamide,N-(3-chloro-2-methylphenyl)-2-(ethylamino)-, hydrochloride (1:1))

Acetamide,N-(3-chloro-2-methylphenyl)-2-(ethylamino)-, hydrochloride (1:1) structure
110335-28-9 structure
Product Name:Acetamide,N-(3-chloro-2-methylphenyl)-2-(ethylamino)-, hydrochloride (1:1)
CAS No:110335-28-9
MF:C11H16Cl2N2O
MW:263.163540840149
CID:147197
PubChem ID:60426
Update Time:2025-04-19

Acetamide,N-(3-chloro-2-methylphenyl)-2-(ethylamino)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(3-chloro-2-methylphenyl)-2-(ethylamino)-, hydrochloride (1:1)
    • [2-(3-chloro-2-methylanilino)-2-oxoethyl]-ethylazanium,chloride
    • 2-[(3-chloro-2-methylphenyl)amino]-n-ethyl-2-oxoethanaminium chloride
    • 3'-Chloro-2-ethylamino-o-acetotoluidide hydrochloride
    • AC1L1T85
    • AC1Q1S38
    • LS-13794
    • N-Aethyl-glycin-(3-chlor-2-methyl-anilid), Hydrochlorid
    • N-ethyl-glycine-(3-chloro-2-methyl-anilide), hydrochloride
    • o-ACETOTOLUIDIDE, 3'-CHLORO-2-ETHYLAMINO-, HYDROCHLORIDE
    • 110335-28-9
    • Inchi: 1S/C11H15ClN2O.ClH/c1-3-13-7-11(15)14-10-6-4-5-9(12)8(10)2;/h4-6,13H,3,7H2,1-2H3,(H,14,15);1H
    • InChI Key: ASVKBLYYAJMGCG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)NC(C[NH2+]CC)=O.[Cl-]

Computed Properties

  • Exact Mass: 245.9389
  • Monoisotopic Mass: 262.0639685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.7Ų

Experimental Properties

  • PSA: 45.27

Acetamide,N-(3-chloro-2-methylphenyl)-2-(ethylamino)-, hydrochloride (1:1) Related Literature

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